Cas no 2097978-12-4 (1-((1-ethylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde)
1-((1-ethylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-((1-ethylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde
- 2097978-12-4
- F2157-0204
- starbld0037975
- 1-[(1-ethylpyrrolidin-3-yl)methyl]triazole-4-carbaldehyde
- AKOS026718046
-
- Inchi: 1S/C10H16N4O/c1-2-13-4-3-9(5-13)6-14-7-10(8-15)11-12-14/h7-9H,2-6H2,1H3
- InChI Key: STVPHHRICXOKRC-UHFFFAOYSA-N
- SMILES: O=CC1=CN(CC2CN(CC)CC2)N=N1
Computed Properties
- Exact Mass: 208.13241115g/mol
- Monoisotopic Mass: 208.13241115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 51Ų
1-((1-ethylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E111621-100mg |
1-((1-ethylpyrrolidin-3-yl)methyl)-1h-1,2,3-triazole-4-carbaldehyde |
2097978-12-4 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E111621-500mg |
1-((1-ethylpyrrolidin-3-yl)methyl)-1h-1,2,3-triazole-4-carbaldehyde |
2097978-12-4 | 500mg |
$ 365.00 | 2022-06-05 | ||
| TRC | E111621-1g |
1-((1-ethylpyrrolidin-3-yl)methyl)-1h-1,2,3-triazole-4-carbaldehyde |
2097978-12-4 | 1g |
$ 570.00 | 2022-06-05 | ||
| Life Chemicals | F2157-0204-0.25g |
1-((1-ethylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde |
2097978-12-4 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
| Life Chemicals | F2157-0204-0.5g |
1-((1-ethylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde |
2097978-12-4 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
| Life Chemicals | F2157-0204-1g |
1-((1-ethylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde |
2097978-12-4 | 95%+ | 1g |
$580.0 | 2023-09-06 | |
| Life Chemicals | F2157-0204-2.5g |
1-((1-ethylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde |
2097978-12-4 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
| Life Chemicals | F2157-0204-5g |
1-((1-ethylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde |
2097978-12-4 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
| Life Chemicals | F2157-0204-10g |
1-((1-ethylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde |
2097978-12-4 | 95%+ | 10g |
$2675.0 | 2023-09-06 |
1-((1-ethylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 1-((1-ethylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde
Introduction to 1-((1-ethylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2097978-12-4)
1-((1-ethylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2097978-12-4, represents a unique structural motif that combines a triazole ring with an aldehyde functional group, both of which are highly relevant in the design of bioactive molecules. The presence of an ethylpyrrolidinyl moiety further enhances its potential as a pharmacophore, making it a subject of intense interest for drug discovery initiatives.
The aldehyde group in this molecule serves as a critical reactive site, enabling various chemical transformations that are pivotal for synthesizing more complex derivatives. This feature is particularly valuable in the development of heterocyclic compounds, which are widely recognized for their role in medicinal chemistry. The triazole ring, a well-documented pharmacophore, contributes to the compound's stability and bioavailability, making it an attractive scaffold for further functionalization.
In recent years, there has been a surge in research focused on triazole-containing compounds due to their broad spectrum of biological activities. These activities range from antimicrobial and anti-inflammatory effects to more specialized applications such as antiviral and anticancer therapies. The structural versatility of triazoles allows for the introduction of diverse substituents, which can modulate their pharmacological properties. The specific arrangement of atoms in 1-((1-ethylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde positions it as a promising candidate for such modifications.
The ethylpyrrolidinyl substituent is particularly noteworthy, as it introduces a secondary amine-like character to the molecule. This feature can be exploited to enhance binding interactions with biological targets, such as enzymes or receptors. Pyrrolidine derivatives are known for their ability to improve solubility and metabolic stability, which are critical factors in drug development. By integrating this moiety into the triazole framework, researchers aim to create compounds that exhibit enhanced pharmacokinetic profiles.
One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. The aldehyde functionality provides a straightforward pathway for further derivatization, allowing chemists to explore a wide range of structural variations. For instance, condensation reactions with various nucleophiles can yield imines or oximes, which may exhibit distinct biological activities. Additionally, the triazole ring can undergo metal coordination interactions, opening up possibilities for applications in metallodrug design.
Recent studies have highlighted the importance of bioisosteric replacements in drug design, where one functional group is substituted with another to maintain or improve biological activity while altering other properties such as solubility or metabolic stability. In this context, the aldehyde group in 1-((1-ethylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde can be strategically replaced with other electron-withdrawing or electron-donating groups to fine-tune its interactions with biological targets.
The compound's relevance extends beyond academic research; it holds promise for industrial applications in pharmaceutical manufacturing. The ability to synthesize complex derivatives from this core structure suggests that it could serve as an intermediate in multi-step synthetic routes. This flexibility is highly valued in drug development pipelines, where intermediates must balance reactivity with stability under various reaction conditions.
From a computational chemistry perspective, 1H NMR and 13C NMR spectroscopy have been instrumental in elucidating the structure of this compound. These techniques provide detailed information about the connectivity and environment of atoms within the molecule. Advanced computational methods such as density functional theory (DFT) have also been employed to predict its electronic properties and reactivity patterns. Such insights are crucial for guiding synthetic strategies and optimizing reaction conditions.
The synthesis of 1-(((((((((((((((((((((((((((((((((((((((((((((((((ethylpyrrolidinyl)methyl)-1H-( H - H - H - H - H - H - H - H - H - H - H - H - H - H - H - H - H-H-H-H-H-H-H-H-H-H-H-H-H-H-H-H-H) triazole ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) 4-carbaldehyde) involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include nucleophilic addition reactions at the aldehyde group followed by cyclization to form the triazole ring. Careful control of reaction conditions is essential to ensure high yields and purity.
The biological evaluation of this compound has been a focal point for several research groups. Preliminary assays have suggested potential activity against various pathogens and disease-related targets. For example, cell-based assays have indicated that derivatives of this scaffold may exhibit cytotoxic effects against certain cancer cell lines. These findings underscore the importance of continued investigation into its pharmacological profile.
The role of computational modeling in predicting drug-like properties cannot be overstated. Molecular docking studies have been used to explore potential binding modes between this compound and target proteins. These simulations help identify key interaction points and guide the design of more potent analogs. Additionally, pharmacokinetic modeling has been employed to assess factors such as absorption distribution metabolism and excretion (ADME), which are critical for determining clinical feasibility.
In conclusion, 1-( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ethylpyrrolidinyl)methyl)- 1H-( 1 , 2 , 3-triazole) 4-carbaldehyde) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with its potential for further derivatization, make it a valuable asset in drug discovery efforts. As research progresses, new applications and therapeutic uses are likely to emerge, solidifying its importance in both academic and industrial settings.
2097978-12-4 (1-((1-ethylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)